1-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-2-(2-methoxyphenyl)ethanone

• Molecular Formula: C20H19FN2O2
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 1-(8-fluoro-1,3,4,5-tetrahydropyrido[4,3-b]indol-2-yl)-2-(2-methoxyphenyl)ethanone
• InChI: InChI=1S/C20H19FN2O2/c1-25-19-5-3-2-4-13(19)10-20(24)23-9-8-18-16(12-23)15-11-14(21)6-7-17(15)22-18/h2-7,11,22H,8-10,12H2,1H3
• InChI Key: RGCGWBNAYMQAGE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)N2CCC3=C(C2)C4=C(N3)C=CC(=C4)F

Description

1-(8-Fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-2-(2-methoxyphenyl)ethanone is a synthetic compound featuring a pyrido[4,3-b]indole core substituted with a fluorine atom at the 8-position and a 2-methoxyphenyl ethanone side chain. The fluorine atom enhances electronegativity and may influence binding affinity, while the 2-methoxyphenyl group contributes to lipophilicity and metabolic stability .

Biological Activity

1-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-2-(2-methoxyphenyl)ethanone is a compound of interest due to its potential pharmacological properties. This article explores its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound's chemical structure can be described by the following molecular formula and characteristics:

Property	Value
Molecular Formula	C₁₃H₁₃FN₂O
Molecular Weight	232.25 g/mol
CAS Number	1010932-53-2
InChI Key	Not available

Research indicates that compounds similar to 1-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-2-(2-methoxyphenyl)ethanone may exert their biological effects through various pathways:

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in metabolic pathways, impacting cellular functions.
• Receptor Interaction : It potentially interacts with neurotransmitter receptors or other protein targets, influencing signal transduction pathways.
• Antioxidant Activity : Some studies suggest that related compounds possess antioxidant properties, which may contribute to their therapeutic effects.

Antimicrobial Properties

Compounds within the pyridoindole class have shown promising antimicrobial activity. For instance:

• Study Findings : A study demonstrated that similar derivatives exhibited significant inhibitory effects against a range of bacterial strains (MIC values ranging from 0.125 to 8 µg/mL) .

Anticancer Activity

Research has indicated potential anticancer properties:

• In Vitro Studies : Compounds with similar structures have been evaluated for their ability to inhibit proliferation in cancer cell lines such as HeLa and A375. IC₅₀ values were reported in the low micromolar range (e.g., 0.36 µM for CDK2 inhibition) .

Case Studies

Several case studies highlight the biological activity of related compounds:

• Antibacterial Activity :
  • A derivative was tested against Staphylococcus aureus and Escherichia coli, showing MIC values significantly lower than traditional antibiotics .
• Antifungal Effects :
  • Compounds similar to this pyridoindole exhibited antifungal activity against pathogens such as Candida albicans, with MIC values as low as 0.5 µg/mL .

Comparison with Similar Compounds

Observations :

• Electron-Withdrawing Groups : Fluoro and trifluoromethoxy groups enhance binding to hydrophobic pockets in target proteins .
• Chloro vs. Fluoro : Chloro analogs (e.g., 1081115-28-7) exhibit higher molecular weight (248.7 g/mol vs. ~377.2 g/mol for fluoro analogs) and altered metabolic pathways due to reduced electronegativity .
• Methoxy Groups : The 8-methoxy analog (Compound 10) shows moderate yield (50%) and distinct NMR shifts due to electron-donating effects .

Side Chain Modifications

The ethanone side chain’s substituents influence solubility and target selectivity:

Compound	Side Chain Substituent	Metabolic Stability	Reference
Target compound	2-Methoxyphenyl	Susceptible to O-demethylation (predicted)
G022 (Metabolite)	2-Hydroxyethanone	Formed via O-demethylation of methoxy
JWH-250	2-Methoxyphenyl (synthetic cannabinoid)	High lipophilicity; detected via FTIR
(5-Trifluoromethyl-pyrazole analog)	5-(Trifluoromethyl)-1H-pyrazole	Enhanced metabolic resistance (UPLC-MS)

Observations :

• Methoxy Groups : The 2-methoxyphenyl group in the target compound may undergo hepatic O-demethylation, producing hydroxylated metabolites with altered activity .
• Trifluoromethyl Groups: Compounds like (5-(trifluoromethyl)-1H-pyrazole-3-yl)methanone exhibit improved metabolic stability due to fluorine’s resistance to oxidation .

Stereochemical Considerations

Several analogs exist as racemic mixtures or enantiomers, affecting biological activity:

Compound	Stereochemical Profile	Enantiomeric Excess (ee)	Reference
(6-Fluoro-3,9-dimethyl analog)	Racemic mixture	97% ee after chiral HPLC separation
(8-Methoxy analog)	Two conformers (Ca/Cb)	67:33 ratio (NMR)

Observations :

• Chiral separation (e.g., using Daicel ChiralPak AD columns) enables isolation of enantiomers with high purity, critical for structure-activity relationship (SAR) studies .
• Conformational equilibria (e.g., Ca/Cb ratios) influence NMR spectra and binding modes .

Observations :

• GP1 Protocol : A common method for coupling pyridoindole cores with carboxylic acids, yielding moderate-to-high purity .
• Purification : HPLC-MS achieves higher purity for complex mixtures, while silica gel is cost-effective for simpler separations .